N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-4-fluoro-2-methylbenzenesulfonamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-4-fluoro-2-methylbenzenesulfonamide
• InChI: InChI=1S/C19H21FN2O3S/c1-13-10-15(20)8-9-19(13)26(23,24)21-12-16(22(2)3)18-11-14-6-4-5-7-17(14)25-18/h4-11,16,21H,12H2,1-3H3
• InChI Key: SWQRWRLJSJSWHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C2=CC3=CC=CC=C3O2)N(C)C
• Molecular Formula: C19H21FN2O3S
• Molecular Weight: 376.4 g/mol

Description

N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-4-fluoro-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H21FN2O3S and its molecular weight is 376.45. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Mixed-ligand copper(II)-sulfonamide complexes, including variants of benzofuran-sulfonamide derivatives, have shown significant DNA binding, DNA cleavage, genotoxicity, and anticancer activity. These complexes exhibit a pronounced ability to induce apoptosis in tumor cells, making them potential candidates for anticancer drugs (González-Álvarez et al., 2013).

Chemical Synthesis Innovations

The chemical properties of sulfonamide derivatives, including those similar to the queried compound, have been utilized in novel synthetic pathways. For example, the copper-catalyzed N-demethylation of amides using N-fluorobenzenesulfonimide showcases a method for converting amides to carbinolamines, highlighting the versatility of sulfonamide derivatives in organic synthesis (Xu Yi et al., 2020).

Enzyme Inhibition and Molecular Docking

Sulfonamide derivatives have been synthesized with potent anti-HIV and antifungal activities. These compounds demonstrate significant potential in pharmacological applications, supported by molecular docking studies to understand their interactions with biological targets (Zareef et al., 2007).

Fluorophore Development for Zinc(II) Detection

Fluorophores based on sulfonamide derivatives, including compounds like Zinquin, have been developed for specific detection of Zinc(II) ions. These fluorophores are essential for studying intracellular Zn2+ levels, with applications in both biological research and environmental monitoring (Kimber et al., 2001).

Environmental and Biological Sensing

Sulfonamide derivatives have been employed in designing reaction-based fluorescent probes for discriminating toxic benzenethiols from biologically active aliphatic thiols. Such innovations are crucial for chemical, biological, and environmental sciences, providing tools for sensitive and selective detection techniques (Wang et al., 2012).